1,3-Bis(3,4-dichlorophenyl)urea

• IUPAC Name: 1,3-bis(3,4-dichlorophenyl)urea
• InChI: InChI=1S/C13H8Cl4N2O/c14-9-3-1-7(5-11(9)16)18-13(20)19-8-2-4-10(15)12(17)6-8/h1-6H,(H2,18,19,20)
• InChI Key: ZDPIZPXVHVYTOK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1NC(=O)NC2=CC(=C(C=C2)Cl)Cl)Cl)Cl
• Molecular Formula: C13H8Cl4N2O
• DSSTOX Substance ID: DTXSID20195624
• Molecular Weight: 350.0 g/mol
• CAS RN: 4300-43-0

Description

MMV665852 is a compound belonging to the class of N,N′-diarylureas. It has emerged as a promising chemotype for the treatment of schistosomiasis, a parasitic disease caused by blood-dwelling flukes of the genus Schistosoma. This compound has shown significant activity against Schistosoma mansoni, one of the clinically most relevant species .

Scientific Research Applications

MMV665852 has been extensively studied for its antischistosomal properties. It has shown high efficacy in vitro against newly transformed schistosomula and adult Schistosoma mansoni worms. The compound has also been evaluated for its cytotoxicity, metabolic stability, and in vivo efficacy in mice models. Despite promising in vitro results, further research is needed to improve its solubility and pharmacokinetic properties for better in vivo efficacy .

Safety and Hazards

Safety data sheets suggest that 1,3-Bis(3,4-dichlorophenyl)urea should be handled with care to avoid dust formation and inhalation. It is harmful if swallowed and in contact with skin. It is also very toxic to aquatic life.

Mechanism of Action

The mechanism of action of MMV665852 involves the inhibition of worm viability. It targets specific molecular pathways in the Schistosoma mansoni worms, leading to their death. The exact molecular targets and pathways are still under investigation, but it is believed that the compound interferes with essential biological processes in the worms .

Biochemical Analysis

Biochemical Properties

1,3-Bis(3,4-dichlorophenyl)urea plays a significant role in biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules. For instance, it has been shown to inhibit the activity of certain enzymes, which can affect metabolic pathways and cellular processes. The nature of these interactions often involves binding to the active sites of enzymes, leading to inhibition or modulation of their activity .

Cellular Effects

This compound has notable effects on various types of cells and cellular processes. It influences cell function by affecting cell signaling pathways, gene expression, and cellular metabolism. For example, it has been observed to induce apoptosis in certain cell types, thereby affecting cell survival and proliferation . Additionally, it can alter the expression of genes involved in critical cellular functions, leading to changes in cellular behavior .

Molecular Mechanism

The molecular mechanism of this compound involves its interaction with specific biomolecules. It exerts its effects by binding to enzymes and proteins, leading to inhibition or activation of their functions. This compound can also influence gene expression by interacting with transcription factors or other regulatory proteins . These interactions result in changes at the molecular level, affecting various biochemical pathways and cellular processes.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The stability and degradation of this compound are crucial factors that influence its long-term effects on cellular function. Studies have shown that it remains stable under certain conditions, but its activity may decrease over time due to degradation . Long-term exposure to this compound can lead to sustained changes in cellular behavior and function .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, it may exhibit beneficial effects, such as inhibition of tumor growth or modulation of metabolic pathways. At higher doses, it can cause toxic or adverse effects, including cellular damage and disruption of normal physiological functions . Threshold effects have been observed, indicating that there is a specific dosage range within which the compound is effective without causing harm.

Preparation Methods

The synthesis of MMV665852 involves the formation of N,N′-diarylurea structures. The synthetic route typically includes the reaction of aniline derivatives with phosgene or its substitutes under controlled conditions to form the desired urea linkage. Industrial production methods may involve optimizing reaction conditions such as temperature, pressure, and the use of catalysts to increase yield and purity .

Chemical Reactions Analysis

MMV665852 undergoes various chemical reactions, including:

Oxidation: This reaction can modify the functional groups on the aromatic rings.

Reduction: This reaction can reduce nitro groups to amines.

Substitution: Halogenation and nitration are common substitution reactions for this compound.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like hydrogen gas, and halogenating agents like chlorine gas. The major products formed depend on the specific reaction conditions and the substituents on the aromatic rings .

Comparison with Similar Compounds

MMV665852 is compared with other N,N′-diarylureas and related compounds. Similar compounds include:

• N-aryl,N′-alkylureas
• N-phenyl benzamides

These compounds share structural similarities with MMV665852 but differ in their substituents and biological activities. MMV665852 stands out due to its high efficacy against Schistosoma mansoni and favorable physicochemical properties .